Lipophilicity Advantage: 2.3-Fold Higher LogP than 2-Azaspiro[4.4]nonan-1-one
2-(Pyrrolidin-2-yl)spiro[4.4]nonan-1-one exhibits a calculated LogP of 2.28 , compared to an XlogP of 1.0 for 2-azaspiro[4.4]nonan-1-one , a 2.3-fold increase in predicted lipophilicity. This difference is attributable to the addition of the pyrrolidine substituent and the additional methylene units expanding the carbon skeleton. The target compound also surpasses 2-(pyrrolidin-2-yl)cyclopentan-1-one (LogP ≈1.1) [1] and closely matches spiro[4.4]nonan-1-one (LogP 2.30) , but with the added benefit of a basic amine center absent in the all-carbon analogue.
| Evidence Dimension | Calculated n-octanol/water partition coefficient (LogP / XlogP) |
|---|---|
| Target Compound Data | LogP 2.28 |
| Comparator Or Baseline | 2-Azaspiro[4.4]nonan-1-one XlogP 1.0; 2-(Pyrrolidin-2-yl)cyclopentan-1-one LogP 1.1; Spiro[4.4]nonan-1-one LogP 2.30 |
| Quantified Difference | 2.3-fold higher vs 2-azaspiro; 2.1-fold higher vs cyclopentanone analog; comparable to spiro[4.4]nonan-1-one |
| Conditions | Computed values from vendor technical datasheets (ChemSrc, Leyan, Chem960, ChemBase) |
Why This Matters
Higher LogP within the 2–3 range is associated with improved passive membrane permeability and potential blood-brain barrier penetration, making this compound a more suitable starting point for CNS-targeted fragment-based campaigns than the more polar 2-azaspiro or monocyclic alternatives.
- [1] ChemBase. 2-(pyrrolidin-2-yl)cyclopentan-1-one hydrochloride, LogP 1.0971038. Accessed May 2026. View Source
